Cas no 2825007-23-4 (7-Iodoimidazo[2,1-f][1,2,4]triazin-4-ol)
7-Iodoimidazo[2,1-f][1,2,4]triazin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-37468828
- 2825007-23-4
- 7-iodoimidazo[2,1-f][1,2,4]triazin-4-ol
- 7-Iodoimidazo[2,1-f][1,2,4]triazin-4-ol
-
- Inchi: 1S/C5H3IN4O/c6-3-1-7-4-5(11)8-2-9-10(3)4/h1-2H,(H,8,9,11)
- InChI Key: PQGVPCXEVDJENO-UHFFFAOYSA-N
- SMILES: IC1=CN=C2C(NC=NN21)=O
Computed Properties
- Exact Mass: 261.93516g/mol
- Monoisotopic Mass: 261.93516g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 59.3Ų
7-Iodoimidazo[2,1-f][1,2,4]triazin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37468828-0.05g |
7-iodoimidazo[2,1-f][1,2,4]triazin-4-ol |
2825007-23-4 | 95.0% | 0.05g |
$202.0 | 2025-03-16 | |
| Enamine | EN300-37468828-0.1g |
7-iodoimidazo[2,1-f][1,2,4]triazin-4-ol |
2825007-23-4 | 95.0% | 0.1g |
$301.0 | 2025-03-16 | |
| Enamine | EN300-37468828-0.25g |
7-iodoimidazo[2,1-f][1,2,4]triazin-4-ol |
2825007-23-4 | 95.0% | 0.25g |
$431.0 | 2025-03-16 | |
| Enamine | EN300-37468828-0.5g |
7-iodoimidazo[2,1-f][1,2,4]triazin-4-ol |
2825007-23-4 | 95.0% | 0.5g |
$679.0 | 2025-03-16 | |
| Enamine | EN300-37468828-1.0g |
7-iodoimidazo[2,1-f][1,2,4]triazin-4-ol |
2825007-23-4 | 95.0% | 1.0g |
$871.0 | 2025-03-16 | |
| Enamine | EN300-37468828-2.5g |
7-iodoimidazo[2,1-f][1,2,4]triazin-4-ol |
2825007-23-4 | 95.0% | 2.5g |
$1707.0 | 2025-03-16 | |
| Enamine | EN300-37468828-5.0g |
7-iodoimidazo[2,1-f][1,2,4]triazin-4-ol |
2825007-23-4 | 95.0% | 5.0g |
$2525.0 | 2025-03-16 | |
| Enamine | EN300-37468828-10.0g |
7-iodoimidazo[2,1-f][1,2,4]triazin-4-ol |
2825007-23-4 | 95.0% | 10.0g |
$3746.0 | 2025-03-16 | |
| Aaron | AR028R9K-50mg |
7-iodoimidazo[2,1-f][1,2,4]triazin-4-ol |
2825007-23-4 | 95% | 50mg |
$303.00 | 2025-02-16 | |
| Aaron | AR028R9K-100mg |
7-iodoimidazo[2,1-f][1,2,4]triazin-4-ol |
2825007-23-4 | 95% | 100mg |
$439.00 | 2025-02-16 |
7-Iodoimidazo[2,1-f][1,2,4]triazin-4-ol Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on 7-Iodoimidazo[2,1-f][1,2,4]triazin-4-ol
Comprehensive Analysis of 7-Iodoimidazo[2,1-f][1,2,4]triazin-4-ol (CAS No. 2825007-23-4): Properties, Applications, and Research Insights
The compound 7-Iodoimidazo[2,1-f][1,2,4]triazin-4-ol (CAS No. 2825007-23-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the imidazo[2,1-f][1,2,4]triazine core and iodine substitution, make it a versatile intermediate for drug discovery and functional material development. Researchers are increasingly exploring its potential in targeted therapies, particularly in oncology and immunology, where its iodo-functionalized derivatives show promise in modulating biological pathways.
One of the most searched questions about 7-Iodoimidazo[2,1-f][1,2,4]triazin-4-ol relates to its synthetic routes. The compound is typically synthesized via palladium-catalyzed cross-coupling reactions, leveraging the reactivity of the iodo-substituent at the 7-position. Recent advancements in green chemistry have also explored solvent-free or microwave-assisted methods to improve yield and reduce environmental impact—a topic highly relevant to sustainable chemistry trends in 2024. The imidazo-triazine scaffold itself is a hot topic in medicinal chemistry due to its bioisosteric properties, often compared to purine bases in drug design.
From a structural perspective, the presence of both nitrogen-rich heterocycles ([2,1-f][1,2,4]triazin) and a hydroxyl group contributes to its diverse intermolecular interactions. This makes 2825007-23-4 particularly interesting for crystal engineering applications, where researchers investigate its hydrogen-bonding patterns for designing novel co-crystals. Computational chemists frequently search for "DFT studies on iodoimidazotriazine derivatives," reflecting the growing interest in predicting its electronic properties and binding affinities through in silico methods.
In drug discovery contexts, the 7-Iodoimidazo[2,1-f][1,2,4]triazin-4-ol structure serves as a privileged scaffold for kinase inhibitor development. Its ability to mimic ATP-binding motifs while offering sites for targeted modifications answers the frequent search query "how to optimize imidazotriazine bioactivity." Recent patent analyses reveal its incorporation in preclinical candidates for inflammatory diseases, with particular emphasis on JAK/STAT pathway modulation—a trending focus area in autoimmune disease research.
The analytical characterization of CAS 2825007-23-4 involves advanced techniques that users often inquire about. LC-MS methods with ESI ionization are preferred for purity assessment, while 1H/13C NMR studies highlight the distinctive shifts of the imidazo[2,1-f] proton environments. Thermal stability data (commonly searched as "TGA profile of 7-Iodoimidazotriazin-4-ol") shows decomposition above 200°C, making it suitable for high-temperature applications in material science.
Emerging applications of this compound intersect with cutting-edge technologies. For instance, its iodo-substituted derivative has been explored in PET radiotracer development—a response to the growing demand for "next-gen diagnostic probes." Additionally, materials scientists investigating "organic semiconductors with triazine cores" have reported its use in electron-transport layers, capitalizing on the conjugated system's charge mobility properties.
Quality control protocols for 7-Iodoimidazo[2,1-f][1,2,4]triazin-4-ol frequently appear in regulatory discussions. HPLC methods with UV detection at 254 nm are standard, but recent publications suggest UPLC-MS/MS as a more sensitive alternative—addressing the common quality-related search terms like "impurity profiling of 2825007-23-4." Storage recommendations (-20°C under inert atmosphere) reflect its sensitivity to light and moisture, crucial information for laboratory handling.
The scientific community continues to investigate novel derivatives of this scaffold, with particular interest in replacing the iodine with other halogens or functional groups—a strategy often searched as "imidazo[2,1-f][1,2,4]triazine structure-activity relationship studies." This aligns with the broader trend of fragment-based drug design, where such core structures serve as building blocks for combinatorial chemistry approaches.
2825007-23-4 (7-Iodoimidazo[2,1-f][1,2,4]triazin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)